molecular formula C18H15N3O4S B6011354 2-(2,3-dihydro-1H-inden-5-yloxy)-N-(6-nitro-1,3-benzothiazol-2-yl)acetamide

2-(2,3-dihydro-1H-inden-5-yloxy)-N-(6-nitro-1,3-benzothiazol-2-yl)acetamide

Cat. No. B6011354
M. Wt: 369.4 g/mol
InChI Key: BZRBPARLCIMWLL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2,3-dihydro-1H-inden-5-yloxy)-N-(6-nitro-1,3-benzothiazol-2-yl)acetamide, commonly known as DBIBNA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DBIBNA is a synthetic compound that belongs to the class of benzothiazole derivatives and has been extensively studied for its biological activities.

Mechanism of Action

The mechanism of action of DBIBNA is not fully understood. However, it has been suggested that it exerts its biological activities by inhibiting certain enzymes or proteins involved in the growth and proliferation of cancer cells, viruses, and bacteria.
Biochemical and Physiological Effects:
DBIBNA has been reported to exhibit a wide range of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit viral replication, and exert antibacterial activity. Additionally, it has been reported to exhibit anti-inflammatory and antioxidant activities.

Advantages and Limitations for Lab Experiments

One of the major advantages of DBIBNA is its potent biological activities, which make it a promising candidate for the development of drugs for the treatment of various diseases. However, one of the limitations of DBIBNA is its low solubility in water, which may limit its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the research on DBIBNA. One of the potential areas of research is the development of novel analogs of DBIBNA with improved solubility and efficacy. Additionally, further studies are needed to elucidate the mechanism of action of DBIBNA and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of DBIBNA involves the reaction of 2-(2,3-dihydro-1H-inden-5-yloxy)acetic acid with 6-nitro-1,3-benzothiazole-2-amine in the presence of a coupling agent such as N-ethyl-N'-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The reaction is carried out in a suitable solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions. The resulting product is then purified by column chromatography to obtain pure DBIBNA.

Scientific Research Applications

DBIBNA has been extensively studied for its potential applications in the field of medicinal chemistry, particularly in the development of drugs for the treatment of various diseases. It has been reported to exhibit potent anticancer, antiviral, and antimicrobial activities.

properties

IUPAC Name

2-(2,3-dihydro-1H-inden-5-yloxy)-N-(6-nitro-1,3-benzothiazol-2-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H15N3O4S/c22-17(10-25-14-6-4-11-2-1-3-12(11)8-14)20-18-19-15-7-5-13(21(23)24)9-16(15)26-18/h4-9H,1-3,10H2,(H,19,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BZRBPARLCIMWLL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2=C(C1)C=C(C=C2)OCC(=O)NC3=NC4=C(S3)C=C(C=C4)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H15N3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

369.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.